Cas no 4281-04-3 (7-methylcyclohepta-1,3,5-triene)

• Product name: 7-methylcyclohepta-1,3,5-triene
• CAS No: 4281-04-3
• MF: C₈H₁₀
• MW: 106.165002346039
• CID: 1515147
• PubChem ID: 138174

7-methylcyclohepta-1,3,5-triene Chemical and Physical Properties

Names and Identifiers

• 7-methylcyclohepta-1,3,5-triene
• 7-Methylcycloheptatrien
• AC1L3C8J
• 7-Methylcycloheptatriene
• 7-methyl-1,3,5-cycloheptatriene
• 7-methyl-cycloheptatriene
• methyl-cycloheptatriene
• 1,3,5-Cycloheptatriene, 7-methyl-
• methylcycloheptatriene
• 1,5-Cycloheptatriene, 7-methyl-
• NSC138653
• methyl-cycloheptatriene;1,3,5-Cycloheptatriene,7-methyl;7-methyl-1,3,5-cycloheptatriene;7-Methylcycloheptatriene;1,5-Cycloheptatriene,7-methyl;7-Methylcycloheptatrien;
• 4281-04-3
• F6Z37STS8F
• DTXSID10195491
• 1-Methyl-2,4,6-cycloheptatriene
• 7-Methylcyclohepta-1,3,5-trien
• NSC 138653
• UNII-F6Z37STS8F
• NSC-138653

• Inchi： InChI=1S/C8H10/c1-8-6-4-2-3-5-7-8/h2-8H,1H3
• InChI Key： OQWAEQHNVGGBHL-UHFFFAOYSA-N
• SMILES： CC1C=CC=CC=C1

Computed Properties

• Exact Mass: 106.07800
• Monoisotopic Mass: 106.078250319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 2.30470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Cyclic olefins
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Olefins Cyclic olefins